Cas no 2229086-21-7 (2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid)

2-Hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid is a substituted phenylpropanoic acid derivative with potential applications in pharmaceutical and fine chemical synthesis. Its structure features a methoxy and methyl group on the aromatic ring, along with a hydroxy and methyl substitution on the propanoic acid backbone, contributing to its unique steric and electronic properties. This compound may serve as an intermediate in the development of bioactive molecules, offering versatility in synthetic pathways due to its functional group compatibility. Its well-defined molecular architecture allows for precise modifications, making it valuable in research settings where tailored chemical properties are required.
2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid structure
2229086-21-7 structure
Product Name:2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid
CAS No:2229086-21-7
MF:C12H16O4
MW:224.253044128418
CID:6187259
PubChem ID:165669160
Update Time:2025-06-14

2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid
    • EN300-1764180
    • 2229086-21-7
    • Inchi: 1S/C12H16O4/c1-8-9(5-4-6-10(8)16-3)7-12(2,15)11(13)14/h4-6,15H,7H2,1-3H3,(H,13,14)
    • InChI Key: UYNHNMFDPVHKFM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(C)CC1C=CC=C(C=1C)OC

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.8Ų

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2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid Related Literature

Additional information on 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid

Recent Advances in the Study of 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid (CAS: 2229086-21-7)

The compound 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid (CAS: 2229086-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro and in vivo models to validate its efficacy, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate. The researchers also highlighted its favorable pharmacokinetic profile, including good oral bioavailability and minimal side effects.

Another significant development involves the optimization of synthetic routes for 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid. A recent paper in Organic Process Research & Development (2024) detailed a scalable and cost-effective synthesis method, which could facilitate its large-scale production for clinical trials. The authors employed a multi-step approach involving asymmetric catalysis, achieving high enantiomeric purity and yield. This advancement is crucial for ensuring the compound's availability for further preclinical and clinical studies.

In addition to its anti-inflammatory properties, preliminary research has indicated potential applications in oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the modulation of apoptotic pathways, though further investigations are required to fully elucidate the underlying processes.

Despite these promising findings, challenges remain in the development of 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Nonetheless, the current body of research underscores its potential as a versatile scaffold for drug development, with applications spanning inflammation, pain management, and oncology.

In conclusion, the recent studies on 2-hydroxy-3-(3-methoxy-2-methylphenyl)-2-methylpropanoic acid (CAS: 2229086-21-7) highlight its multifaceted pharmacological potential and pave the way for further exploration. As research progresses, this compound may emerge as a valuable addition to the pharmaceutical arsenal, offering new treatment options for a range of medical conditions.

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